4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol

• IUPAC Name: 2-morpholin-4-yl-6-(propan-2-ylamino)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C10H17N5OS/c1-7(2)11-8-12-9(14-10(17)13-8)15-3-5-16-6-4-15/h7H,3-6H2,1-2H3,(H2,11,12,13,14,17)
• InChI Key: XLQVPUNMNADZRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=S)N=C(N1)N2CCOCC2
• Molecular Formula: C10H17N5OS
• Molecular Weight: 255.34 g/mol

Description

4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also referred to as Promethazine HCl, which is a widely used antihistamine drug. However,

Mechanism of Action

The mechanism of action of 4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol involves the formation of covalent bonds with the active site of enzymes, which prevents the substrate from binding and inhibits enzyme activity. This mechanism has been extensively studied and has shown promising results in the inhibition of various enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various animal models. It has been found to have antioxidant properties and can protect against oxidative stress-induced cellular damage. It has also been found to have anti-inflammatory properties, which can help in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol in lab experiments is its ability to inhibit enzyme activity selectively. This makes it a valuable tool for studying specific enzyme pathways and their role in disease development. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

The potential applications of 4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol are vast, and there are many future directions for research. One of the most promising areas of research is the development of new drugs based on this compound. It has also been suggested that this compound may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential in scientific research. Its unique properties and mechanism of action make it a valuable tool for studying enzyme pathways and their role in disease development. Further research is needed to fully understand the potential applications of this compound and its limitations.

Scientific Research Applications

4-(isopropylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of biochemistry, where it has been found to inhibit the activity of certain enzymes. This inhibition can lead to a decrease in the production of reactive oxygen species, which are known to cause cellular damage and contribute to the development of various diseases.